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Compound of Interest

Compound Name: 3-(2-Nitroethenyl)pyridine

Cat. No.: B1310812 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 3-(2-Nitroethenyl)pyridine, a compound requiring careful handling due to its

potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Profile and Safety Summary

3-(2-Nitroethenyl)pyridine is classified as a flammable solid and is considered a hazardous

substance.[1] Like many aromatic nitro compounds, it may cause skin, eye, and respiratory

irritation.[2] Therefore, treating this compound and any contaminated materials as hazardous

waste is mandatory.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key safety and hazard information for 3-(2-
Nitroethenyl)pyridine and related compounds.
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Property Value Source(s)

Chemical Name 3-(2-Nitroethenyl)pyridine

CAS Number 3156-52-3 [1]

GHS Hazard Classification Flammable solid [1]

Related Compound: Pyridine

Acute Oral Toxicity (LD50, Rat) 891 mg/kg [3]

Acute Dermal Toxicity (LD50,

Rabbit)
1,121 mg/kg [3]

Inhalation (LC50, Rat) 17.1 mg/l 4 hours [3]

GHS Hazard Classifications

Flammable liquid, Acute

toxicity (Oral, Dermal,

Inhalation), Skin

corrosion/irritation, Serious eye

damage/eye irritation,

Carcinogenicity, Reproductive

toxicity, Specific target organ

toxicity

[4][5]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 3-(2-Nitroethenyl)pyridine and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[2]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Nitrile or other chemical-resistant gloves.[2]

Eye Protection: Safety goggles or a face shield.[2]
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Body Protection: A laboratory coat.[2]

Waste Collection
Solid Waste: Collect any surplus or expired 3-(2-Nitroethenyl)pyridine in a designated,

clearly labeled hazardous waste container. The container should be robust, chemically

resistant, and have a secure lid.[2]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[2]

Contaminated Materials: Any materials such as gloves, absorbent pads, or labware that have

come into contact with 3-(2-Nitroethenyl)pyridine should be collected as solid hazardous

waste.

Empty Containers: Empty containers of 3-(2-Nitroethenyl)pyridine must be managed as

hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate

from the cleaning process must be collected and disposed of as hazardous liquid waste.[2]

Labeling and Storage
Properly label the hazardous waste container with the following information:[2]

The words "Hazardous Waste"

The full chemical name: "3-(2-Nitroethenyl)pyridine"

The associated hazards (e.g., "Flammable Solid," "Irritant," "Toxic")

The date of accumulation

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[2][3] The storage area should

have secondary containment to prevent the spread of material in case of a leak.[2]

Final Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

[2] Provide the disposal company with the Safety Data Sheet (SDS) for the compound.

Experimental Protocols
Currently, there are no widely established and cited experimental protocols for the in-lab

neutralization or deactivation of 3-(2-Nitroethenyl)pyridine for disposal purposes. The

standard and recommended procedure is professional disposal.

Disposal Workflow
Caption: Disposal workflow for 3-(2-Nitroethenyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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